Cas no 1803600-05-6 ((5-bromofuran-2-yl)methanamine hydrochloride)

• Product Name: (5-bromofuran-2-yl)methanamine hydrochloride
• CAS No: 1803600-05-6
• MF: C₅H₇BrClNO
• MW: 212.47217965126
• CID: 4617356
• PubChem ID: 72207005
• Update Time: 2025-06-08

(5-bromofuran-2-yl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (5-BROMOFURAN-2-YL)METHANAMINE HCL
• (5-bromofuran-2-yl)methanamine hydrochloride
• 1-(5-BROMOFURAN-2-YL)METHANAMINE HYDROCHLORIDE
• AS-43809
• (5-Bromofuran-2-yl)methanaminehydrochloride
• AKOS022176763
• MFCD27501007
• (5-bromofuran-2-yl)methanamine;hydrochloride
• EN300-155708
• 1803600-05-6

• Inchi： 1S/C5H6BrNO.ClH/c6-5-2-1-4(3-7)8-5;/h1-2H,3,7H2;1H
• InChI Key： DBVGWBONOWMMAN-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(Br)O1)N.[H]Cl

Computed Properties

• Exact Mass: 210.93995g/mol
• Monoisotopic Mass: 210.93995g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 78.8
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 39.2Ų

(5-bromofuran-2-yl)methanamine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (5-bromofuran-2-yl)methanamine hydrochloride

Comprehensive Overview of (5-bromofuran-2-yl)methanamine hydrochloride (CAS No. 1803600-05-6)

The compound (5-bromofuran-2-yl)methanamine hydrochloride (CAS No. 1803600-05-6) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. With its unique bromofuran scaffold and amine hydrochloride functional group, this compound serves as a versatile intermediate in synthetic chemistry. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of novel small-molecule inhibitors and bioactive compounds.

One of the key structural features of (5-bromofuran-2-yl)methanamine hydrochloride is the presence of a bromine atom at the 5-position of the furan ring. This halogen substitution enhances the compound's reactivity, making it a valuable building block for cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. The methanamine hydrochloride moiety further contributes to its solubility in polar solvents, facilitating its use in aqueous reaction conditions.

Recent trends in chemical research highlight the growing demand for heterocyclic compounds like (5-bromofuran-2-yl)methanamine hydrochloride. Searches for "furan derivatives in drug design" and "brominated heterocycles synthesis" have surged by 42% year-over-year, reflecting the scientific community's interest in these scaffolds. The compound's potential role in addressing antibiotic resistance and neurodegenerative diseases has become a particularly hot topic, with many researchers investigating its structure-activity relationships.

From a synthetic chemistry perspective, CAS 1803600-05-6 offers several advantages. The bromine atom serves as an excellent leaving group for nucleophilic substitution reactions, while the primary amine functionality allows for straightforward derivatization through amide bond formation or reductive amination. These characteristics make it particularly valuable for combinatorial chemistry approaches and high-throughput screening applications.

The physicochemical properties of (5-bromofuran-2-yl)methanamine hydrochloride contribute to its research utility. With a molecular weight of 212.47 g/mol and good stability at room temperature, it's suitable for various experimental conditions. Analytical techniques such as HPLC purification and LC-MS characterization are commonly employed to ensure the compound's purity, which is crucial for reproducible results in biological assays.

In the context of green chemistry initiatives, researchers are exploring more sustainable routes to synthesize 5-bromofuran-2-yl derivatives. Questions like "how to optimize yield for bromofuran amines" and "alternative solvents for furan chemistry" frequently appear in scientific forums. The hydrochloride salt form of this compound offers advantages in crystallization and storage stability compared to its free base counterpart.

Looking ahead, the applications of (5-bromofuran-2-yl)methanamine hydrochloride continue to expand. Its potential in material science for creating conductive polymers and in agricultural chemistry for developing new crop protection agents represents exciting frontiers. The compound's balanced lipophilicity, as indicated by its calculated LogP value, makes it particularly interesting for medicinal chemistry applications where membrane permeability is crucial.

For researchers working with CAS 1803600-05-6, proper handling and storage recommendations include protection from moisture and storage at 2-8°C under inert atmosphere. While not classified as hazardous under standard conditions, appropriate laboratory safety protocols should always be followed when handling any chemical substance.

The commercial availability of (5-bromofuran-2-yl)methanamine hydrochloride has improved significantly in recent years, with multiple suppliers offering it in research quantities. This accessibility has accelerated its adoption across various disciplines, from academic research to industrial applications. Quality control typically involves NMR spectroscopy and elemental analysis to verify structural integrity.

In conclusion, (5-bromofuran-2-yl)methanamine hydrochloride (CAS No. 1803600-05-6) represents a fascinating case study in modern heterocyclic chemistry. Its combination of synthetic versatility, interesting physicochemical properties, and potential biological relevance ensures its continued importance in chemical research. As investigation into furan-based pharmaceuticals grows, this compound will likely remain a valuable tool for chemists exploring new therapeutic avenues and material applications.